Cas no 1160561-29-4 ((3,4-dichloro-2-fluorophenyl)boronic acid)

• Product Name: (3,4-dichloro-2-fluorophenyl)boronic acid
• CAS No: 1160561-29-4
• MF: C₆H₄BCl₂FO₂
• MW: 208.810163497925
• MDL: MFCD21602045
• CID: 4574202
• Update Time: 2025-05-24

(3,4-dichloro-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-dichloro-2-fluorophenyl)boronic acid
• Boronic acid, B-(3,4-dichloro-2-fluorophenyl)-

• MDL： MFCD21602045
• Inchi： 1S/C6H4BCl2FO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2,11-12H
• SMILES： B(C1=CC=C(Cl)C(Cl)=C1F)(O)O

Additional information on (3,4-dichloro-2-fluorophenyl)boronic acid

Introduction to (3,4-Dichloro-2-Fluorophenyl)Boronic Acid

The compound with CAS No. 1160561-29-4, commonly referred to as (3,4-dichloro-2-fluorophenyl)boronic acid, is a critical intermediate in organic synthesis. This compound has garnered significant attention in the scientific community due to its versatility and applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure, featuring a boronic acid group attached to a fluorine and two chlorine-substituted aromatic ring, makes it highly reactive and suitable for cross-coupling reactions.

Recent studies have highlighted the importance of boronic acids in modern organic chemistry. These compounds are widely used as coupling partners in the Suzuki-Miyaura reaction, a palladium-catalyzed process that forms carbon-carbon bonds. The presence of electron-withdrawing groups like chlorine and fluorine on the aromatic ring enhances the reactivity of the boronic acid group, making it an ideal substrate for such reactions. This property has been exploited in the synthesis of complex molecules with high precision and efficiency.

In terms of synthesis, (3,4-dichloro-2-fluorophenyl)boronic acid can be prepared via various methods, including the hydrolysis of corresponding boronate esters or through direct arylation techniques. The choice of synthesis method depends on the starting materials and desired purity levels. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemistry practices.

The applications of this compound are vast and continue to expand with ongoing research. In the pharmaceutical industry, it serves as a key intermediate in drug discovery programs targeting various therapeutic areas such as oncology and central nervous system disorders. Its ability to participate in multiple coupling reactions allows for the construction of diverse molecular frameworks with potential bioactivity.

Moreover, the compound has found applications in agrochemicals, where it is used to synthesize herbicides and insecticides with improved efficacy and selectivity. The substitution pattern on the aromatic ring plays a crucial role in determining the compound's reactivity and stability under different environmental conditions.

Recent studies have also explored the use of (3,4-dichloro-2-fluorophenyl)boronic acid in materials science, particularly in the synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and conductive polymers. The unique electronic properties imparted by the substituents make it a valuable building block for these applications.

In conclusion, (3,4-dichloro-2-fluorophenyl)boronic acid is a versatile compound with significant potential across multiple disciplines. Its reactivity, ease of synthesis, and wide range of applications make it an essential component in contemporary organic chemistry research. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in driving innovation across various industries.